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Compound of Interest

Compound Name: Picibanil

Cat. No.: B10762544 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the composition, preparation, and

immunological activity of OK-432, a lyophilized preparation of Streptococcus pyogenes.

Marketed under the name Picibanil, OK-432 is a potent biological response modifier utilized

for its immunostimulatory and antineoplastic properties.

Composition of OK-432
OK-432 is a lyophilized formulation derived from the Su strain of Group A Streptococcus

pyogenes. The preparation consists of whole bacterial cells that have been rendered non-

virulent. The potency of OK-432 is often expressed in "Klinische Einheit" (KE), or clinical units.

Table 1: Quantitative Composition of OK-432[1]

Component Specification Approximate Cell Count

Dried Streptococcus pyogenes

(Su strain)
0.1 mg per 1 KE 1 x 10⁸ streptococcal cells

Benzylpenicillin G Potassium Used for inactivation Trace amounts may be present
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The production of OK-432 involves a multi-step process that includes bacterial culture,

inactivation, and lyophilization to ensure a stable and effective product.[2][3][4]

Experimental Protocol: Culture of Streptococcus
pyogenes Su Strain
The following protocol outlines the general steps for culturing the Su strain of S. pyogenes for

OK-432 production.

Materials:

Master cell bank of Streptococcus pyogenes Su strain

Blood agar plates (containing 5% sheep or horse blood)[5]

Tryptic soy broth or other suitable liquid culture medium[5]

Incubator at 35-37°C[5]

Bioreactor for large-scale culture

Procedure:

Inoculation: A vial from the master cell bank is used to inoculate a blood agar plate. The plate

is incubated at 35-37°C until characteristic beta-hemolytic colonies are observed.[5]

Seed Culture: A single colony is picked and inoculated into a small volume of tryptic soy

broth. This seed culture is incubated at 35-37°C with gentle agitation.

Scale-Up: The seed culture is transferred to a larger volume of liquid medium in a bioreactor.

The culture is grown under controlled conditions of temperature (35-37°C) and pH (7.2-7.5)

until the desired cell density is reached.[5]

Harvesting: The bacterial cells are harvested from the culture medium by centrifugation. The

cell pellet is washed with a sterile buffer solution to remove residual media components.
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Experimental Protocol: Inactivation of Streptococcus
pyogenes
The harvested bacterial cells are treated to eliminate their toxin-producing capacity and render

them non-viable while preserving their immunogenic properties.[2][6][7]

Materials:

Harvested Streptococcus pyogenes cell suspension

Benzylpenicillin G potassium solution

Water bath or temperature-controlled vessel

Procedure:

Penicillin Treatment: The bacterial cell suspension is incubated with a solution of

benzylpenicillin G.[2][6]

Heat Treatment: The penicillin-treated suspension is subjected to a specific heat treatment

regimen. This involves heating at 37°C for 20 minutes followed by 45°C for 30 minutes. This

process has been shown to increase the antitumor activity of the preparation.[2]

Washing: After inactivation, the bacterial cells are washed again to remove the penicillin and

other reagents.

Experimental Protocol: Lyophilization
Lyophilization (freeze-drying) is a critical step to ensure the long-term stability of the final

product.[8]

Materials:

Inactivated Streptococcus pyogenes cell suspension

Sterile vials and stoppers

Lyophilizer
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Procedure:

Formulation: The inactivated bacterial cells are suspended in a sterile aqueous solution,

which may contain cryoprotectants to maintain cell integrity during freezing.

Filling and Freezing: The suspension is aseptically filled into sterile vials. The vials are then

placed in a lyophilizer and the temperature is lowered to freeze the product.[8]

Primary Drying (Sublimation): A vacuum is applied to the chamber, and the shelf temperature

is gradually raised. This causes the frozen water to sublimate directly from a solid to a vapor.

[8]

Secondary Drying (Desorption): The temperature is further raised to remove any residual

unfrozen water molecules.[8]

Stoppering and Sealing: Once drying is complete, the vials are stoppered under vacuum or

an inert gas and sealed to maintain sterility and stability.

The entire process from culture to lyophilization is summarized in the workflow diagram below.
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Figure 1: OK-432 Manufacturing Workflow.

Mechanism of Action: Immunostimulation
OK-432 exerts its therapeutic effects by acting as a potent biological response modifier,

stimulating a robust and multi-faceted immune response.[6][9] The primary mechanism

involves the activation of the innate and adaptive immune systems.

Toll-like Receptor 4 (TLR4) Signaling
A key initiating event in the immune response to OK-432 is the recognition of its components

by Toll-like receptor 4 (TLR4) on antigen-presenting cells such as macrophages and dendritic

cells.[10][11] While whole OK-432 bacterial bodies may not directly bind to TLR4, it is
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hypothesized that phagocytes capture and process OK-432, releasing active components

(designated OK-PSA) that then engage the TLR4 signaling pathway.[11]

The diagram below illustrates the proposed TLR4 signaling cascade initiated by OK-432-

derived components.
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Figure 2: OK-432-Induced TLR4 Signaling Pathway.
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Cytokine Induction and Immune Cell Activation
The activation of the TLR4 pathway leads to the production and secretion of a wide array of

pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 (IL-

1), IL-6, IL-8, IL-12, and Interferon-gamma (IFN-γ).[9][12][13][14]

Table 2: Key Cytokines Induced by OK-432 and Their Functions

Cytokine Primary Function in OK-432 Response

TNF-α
Induces inflammation, apoptosis of target cells.

[9][12]

IL-6
Promotes lymphocyte activation and

differentiation.[9][12][13]

IL-8 Chemoattractant for neutrophils.[13][14]

IL-12
Promotes Th1 cell differentiation and IFN-γ

production; activates NK cells.[3][13]

IFN-γ
Potent activator of macrophages and NK cells;

enhances antigen presentation.[3][13][14]

This cytokine milieu, in turn, activates and recruits various immune effector cells:

Natural Killer (NK) Cells: Activated by IL-12 and IFN-γ, NK cells play a crucial role in the

direct lysis of tumor cells.[6][9]

T Lymphocytes: OK-432 promotes a Th1-dominant immune response, which is critical for

cell-mediated immunity against tumors. It enhances the proliferation and activity of cytotoxic

T lymphocytes (CTLs).[3][9][12]

Macrophages and Dendritic Cells (DCs): These cells are activated through TLR4 signaling

and are pivotal in initiating and shaping the adaptive immune response through antigen

presentation and cytokine production.[9][10]

Additional Mechanisms
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Beyond direct immune stimulation, OK-432 has been reported to:

Induce Apoptosis: It can trigger programmed cell death in the endothelial cells lining

lymphatic vessels, contributing to the resolution of lymphatic malformations.[9]

Inhibit Angiogenesis: By reducing the formation of new blood vessels, OK-432 can limit

tumor growth.[9]

Quality Control and Reconstitution
For clinical and research applications, lyophilized OK-432 is reconstituted with a sterile,

pyrogen-free saline solution (0.9% NaCl) or phosphate-buffered saline (PBS).[1] The standard

concentration for many applications is 0.1 mg (1 KE) reconstituted in 10 mL of saline.[4][15]

Reconstituted solutions should be used immediately or stored appropriately to maintain

potency.

Table 3: Reconstitution and Storage Recommendations[1]

Parameter Recommendation

Reconstitution Diluent Sterile, pyrogen-free 0.9% NaCl or PBS

Storage (Lyophilized) 4°C, stable for up to 24 months

Storage (Reconstituted)
Use immediately. Short-term: -20°C. Long-term:

-80°C. Avoid repeated freeze-thaw cycles.

Conclusion
Lyophilized Streptococcus pyogenes OK-432 is a complex biological product whose

therapeutic efficacy is derived from its ability to orchestrate a powerful, multi-pronged immune

response. A thorough understanding of its composition, manufacturing process, and

mechanisms of action is essential for its effective application in both clinical and research

settings. This guide provides a foundational technical overview for professionals in the field of

drug development and immunology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Lyophilized
Streptococcus pyogenes OK-432 (Picibanil)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b10762544#composition-and-preparation-of-
lyophilized-streptococcus-pyogenes-ok-432]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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